Cas no 2138055-25-9 (1-(2-Ethyl-5-hydroxycyclohexyl)piperidin-2-one)

• Product Name: 1-(2-Ethyl-5-hydroxycyclohexyl)piperidin-2-one
• CAS No: 2138055-25-9
• MF: C₁₃H₂₃NO₂
• MW: 225.32722401619
• CID: 6425336
• PubChem ID: 165748194
• Update Time: 2025-11-01

1-(2-Ethyl-5-hydroxycyclohexyl)piperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethyl-5-hydroxycyclohexyl)piperidin-2-one
• 2138055-25-9
• EN300-1160316
• 1-(2-Ethyl-5-hydroxycyclohexyl)piperidin-2-one

• Inchi： 1S/C13H23NO2/c1-2-10-6-7-11(15)9-12(10)14-8-4-3-5-13(14)16/h10-12,15H,2-9H2,1H3
• InChI Key： VKLMZURDHQYDAA-UHFFFAOYSA-N
• SMILES： OC1CCC(CC)C(C1)N1C(CCCC1)=O

Computed Properties

• Exact Mass: 225.172878976g/mol
• Monoisotopic Mass: 225.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-(2-Ethyl-5-hydroxycyclohexyl)piperidin-2-one

1-(2-Ethyl-5-Hydroxycyclohexyl)Piperidin-2-One: A Comprehensive Overview

The compound CAS No. 2138055-25-9, commonly referred to as 1-(2-Ethyl-5-Hydroxycyclohexyl)Piperidin-2-One, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and promising applications in drug development and material science. Recent advancements in synthetic methodologies and analytical techniques have further elucidated its chemical behavior and functional attributes.

The molecular structure of 1-(2-Ethyl-5-Hydroxycyclohexyl)Piperidin-2-One consists of a piperidinone ring fused with a cyclohexanol moiety, where the cyclohexane ring is substituted with an ethyl group at the 2-position and a hydroxyl group at the 5-position. This arrangement imparts the molecule with both rigidity and flexibility, enabling it to participate in diverse chemical interactions. The piperidinone ring, a six-membered lactam, contributes to the molecule's ability to form hydrogen bonds, which is crucial for its solubility and bioavailability.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of 1-(2-Ethyl-5-Hydroxycyclohexyl)Piperidin-2-One. Researchers have employed advanced computational methods, such as molecular docking and quantum mechanics, to explore the stereochemical preferences of this compound when interacting with biological targets. These findings have significant implications for its use in drug design, particularly in targeting specific receptors or enzymes involved in neurological disorders.

In terms of synthesis, the compound can be prepared via a multi-step process involving nucleophilic substitution, cyclization, and oxidation reactions. The optimization of these steps has been a focal point for chemists aiming to enhance yield and purity. For instance, recent reports have demonstrated the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. Such innovations underscore the dynamic nature of organic synthesis techniques.

The physical properties of CAS No. 2138055-25-9 are equally intriguing. Its melting point, boiling point, and solubility characteristics have been extensively characterized using modern analytical tools like differential scanning calorimetry (DSC) and high-performance liquid chromatography (HPLC). These properties are critical for determining its suitability in various industrial applications, including pharmaceutical formulations and polymer additives.

From an applications perspective, 1-(2-Ethyl-5-Hydroxycyclohexyl)Piperidin-2-One has shown promise in several domains. In pharmacology, it has been investigated as a potential lead compound for anti-inflammatory agents due to its ability to modulate key inflammatory pathways. Additionally, its role as a building block in the synthesis of more complex molecules has been explored in organic synthesis research.

In conclusion, CAS No. 2138055-25-9, or 1-(2-Ethyl-5-Hydroxycyclohexyl)Piperidin-2-One, represents a fascinating example of how intricate molecular architectures can drive innovation across multiple scientific disciplines. With ongoing research uncovering new facets of its chemistry and functionality, this compound continues to be a subject of interest for scientists worldwide.